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Compound of Interest

Bis(dimethylamino)chlorophosphin

Compound Name:
e

Cat. No.: B1582491

Essential Safety and Handling Guide for
Bis(dimethylamino)chlorophosphine

This document provides critical safety, handling, and disposal information for
Bis(dimethylamino)chlorophosphine (CAS No. 3348-44-5). As a corrosive, water-reactive,
air-sensitive, and moisture-sensitive liquid, strict adherence to these protocols is mandatory to
ensure personnel safety and operational integrity.

Chemical and Physical Properties

Bis(dimethylamino)chlorophosphine is a hazardous chemical that requires careful
management in a laboratory setting.[1] Its key properties are summarized below.
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Property Value

Molecular Formula CaH12CIN2P[1]
Molecular Weight 154.58 g/mol [1]
Appearance Liquid[1]

Odor Pungent[1]

Density 1.060 g/mL at 25°C
Flash Point 76.7°C (170.1°F)
Storage Temperature 2-8°C (Refrigerated)[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the severe hazards of
Bis(dimethylamino)chlorophosphine, which include causing severe skin burns and eye
damage.[1] A comprehensive PPE ensemble is required for all handling procedures.
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Body Part Required PPE Specification /| Standard

NIOSH/MSHA approved with
Type ABEK (EN14387) filter for
organic/inorganic vapors and

Respiratory Air-Purifying Respirator ammonia.[2] Use a self-
contained breathing apparatus
(SCBA) for emergencies or
fire.[1]

] Must comply with OSHA 29
Chemical Safety Goggles &
Eyes/Face CFR 1910.133 or European

Face Shield
Standard EN166.[3][4]
Wear double gloves. Nitrile or
Hand Chemical-Resistant Gloves neoprene are recommended.
ands
(Inner and Outer) Check manufacturer's
compatibility data.
Flame-retardant laboratory
. . coat worn over personal
Chemical-Resistant Apron or ] N
Body Suit clothing. For larger quantities
ui
or spill response, a chemical-
resistant suit is necessary.
Chemical-resistant, steel-toe
boots are recommended,
Feet Closed-Toe Shoes

especially when handling

larger volumes.[5]

Standard Operating Procedure for Handling

All operations must be conducted within a certified chemical fume hood to minimize inhalation
exposure.[1][3] The chemical must be handled under an inert atmosphere (e.g., argon or
nitrogen) due to its air and moisture sensitivity.[3]

Preparation:

e Ensure an emergency shower and eyewash station are accessible and tested.
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o Prepare all necessary equipment and reagents before introducing the chemical.

e Set up a reaction apparatus under an inert atmosphere.

e Don the complete PPE ensemble as specified in the table above.

Handling and Use:

e Work exclusively within a chemical fume hood with the sash at the lowest practical height.[3]

» Do not allow the chemical to come into contact with water or moist air, as it reacts violently.

[11[3]
o Use compatible, dry glassware and syringes for transfers.

o Keep the container tightly closed when not in use and store it in a cool, dry, well-ventilated
area designated for corrosive materials.[1]

Post-Handling:
e Thoroughly wash hands, face, and any potentially exposed skin after completing work.[1]
o Decontaminate all equipment before removing it from the fume hood.

 Remove PPE in the correct order to avoid cross-contamination, and dispose of single-use
items in the designated hazardous waste stream.
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Caption: Workflow for handling Bis(dimethylamino)chlorophosphine.
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Emergency and Spill Response

Immediate and decisive action is required in any emergency involving this chemical.
Personnel Exposure:

o Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin with
copious amounts of water for at least 15 minutes, using an emergency shower if necessary.
[1] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding eyelids open.[1] Remove contact lenses if present and easy to do.[1] Seek
immediate medical attention.

« Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[1]
If breathing is difficult or has stopped, provide artificial respiration.[1] Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention immediately.

Spill Management:

o Evacuate: Alert personnel in the immediate area and evacuate. Keep people away from and
upwind of the spill.[1]

« Ventilate: Ensure the area is well-ventilated, but do not use a method that could spread the
vapors.

o Contain: Wearing full PPE, contain the spill using an inert, dry absorbent material such as
sand, vermiculite, or diatomite.[6][7] DO NOT USE WATER or combustible materials like
sawdust.

o Collect: Carefully collect the absorbed material into a suitable, labeled, and closed container
for hazardous waste disposal.[3]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent (consult your
institution's safety office) and then wipe it down.
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Caption: Logical flow for emergency response procedures.
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Disposal Plan

All waste containing Bis(dimethylamino)chlorophosphine must be treated as hazardous.
Procedure:

e Segregation: Do not mix this waste with other waste streams, especially aqueous or protic
solvent waste.

o Containment: Collect all contaminated materials (including excess reagent, absorbent
materials, and disposable PPE) in a dedicated, clearly labeled, and sealed container. The
container must be compatible with corrosive materials.

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "Bis(dimethylamino)chlorophosphine," and a description of its hazards (Corrosive,
Water-Reactive).

o Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated
satellite accumulation area away from incompatible materials.

o Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office.[1] All disposal must be conducted at an approved waste disposal
plant.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Bis(dimethylamino)chlorophosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582491#personal-protective-equipment-for-
handling-bis-dimethylamino-chlorophosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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